2-(4-Fluorophenyl)cyclopropan-1-amine hydrochloride

Catalog No.
S999203
CAS No.
879324-66-0
M.F
C9H11ClFN
M. Wt
187.642
Availability
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2-(4-Fluorophenyl)cyclopropan-1-amine hydrochlorid...

CAS Number

879324-66-0

Product Name

2-(4-Fluorophenyl)cyclopropan-1-amine hydrochloride

IUPAC Name

2-(4-fluorophenyl)cyclopropan-1-amine;hydrochloride

Molecular Formula

C9H11ClFN

Molecular Weight

187.642

InChI

InChI=1S/C9H10FN.ClH/c10-7-3-1-6(2-4-7)8-5-9(8)11;/h1-4,8-9H,5,11H2;1H

InChI Key

ZQPBZLHQLCAFOQ-UHFFFAOYSA-N

SMILES

C1C(C1N)C2=CC=C(C=C2)F.Cl

Synonyms

2-(4-Fluorophenyl)cyclopropanamine

Synthesis and Characterization:

2-(4-Fluorophenyl)cyclopropan-1-amine hydrochloride, also known as (1R,2S)-2-(4-fluorophenyl)cyclopropan-1-amine hydrochloride or trans-[2-(4-Fluorophenyl)cyclopropyl]amine hydrochloride, is a small molecule that can be synthesized through various methods. One reported method involves the reaction of (4-fluorophenyl)cyclopropane with azodicarboxylate followed by reduction and deprotection [Source: PubChem, National Institutes of Health (.gov) - ]. The resulting product can be further purified and characterized using techniques like nuclear magnetic resonance spectroscopy (NMR) and mass spectrometry to confirm its structure and purity.

Potential Applications:

  • Medicinal Chemistry: The presence of a cyclopropane ring and a fluorophenyl group can impart interesting biological properties, making it a potential candidate for drug discovery efforts. However, further research is needed to understand its specific activity and potential therapeutic effects [Source: CymitQuimica - ].
  • Material Science: The molecule's structure could be of interest for the development of novel materials with specific properties, such as catalysts or functional polymers. However, more research is required to explore its potential applications in this field.

Dates

Modify: 2023-08-15

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